![molecular formula [NH2(CH2)2NH2]:(G=4);dendriPAMAM(NHCH2CH2OH)64 B1176939 STARBURST(R) (PAMAM) DENDRIMER, GENERATION 2.5 CAS No. 153891-46-4](/img/no-structure.png)
STARBURST(R) (PAMAM) DENDRIMER, GENERATION 2.5
Overview
Description
STARBURST® (PAMAM) DENDRIMER, GENERATION 2.5 is a type of dendrimer, which is a class of polymers that are highly branched and have a regular structure . It consists of nitrogen and amide as functional groups that are structured in a regular “branched upon branched” pattern . The molecular formula is [NH2(CH2)2NH2]:(G=4);dendriPAMAM(NH2)64 .
Synthesis Analysis
PAMAM dendrimers are synthesized using a two-step interactive reaction that forms generations around the central ethylenediamine core . The synthesis process involves alternating between two reactions: Michael addition of the amino-terminated surface onto methyl acrylate, resulting in an ester-terminated outer layer, and coupling with ethylene diamine to achieve a new amino-terminated surface .Molecular Structure Analysis
The molecular structure of STARBURST® (PAMAM) DENDRIMER, GENERATION 2.5 is characterized by its highly branched, tree-like structure . Each outward ‘layer’, or generation, contains exponentially more branching points .Physical And Chemical Properties Analysis
STARBURST® (PAMAM) DENDRIMER, GENERATION 2.5 has a density of 0.947 g/mL at 25 °C, a boiling point of 65 °C, and a flash point of 52 °F . It appears as a 5 wt.% in methanol .Scientific Research Applications
Biomedical Applications
PAMAM dendrimers have been used extensively in various biomedical applications . They can be used to link drugs and bioactive compounds, or entrap them into the dendrimer frame, improving many relevant biological properties such as bioavailability, solubility, and selectivity .
Gene Delivery
One of the advanced applications of PAMAM is in gene delivery . The dendrimers can be used to compact DNA molecules, bringing in conformational changes that facilitate gene delivery .
Drug Delivery
PAMAM dendrimers are also used in drug delivery systems . They can be used to formulate poorly water-soluble drugs to increase water solubility, thereby enhancing the bioavailability of these drugs .
Targeting Drugs
PAMAM dendrimers can be used to direct groups to reach selective delivery in a specific organ . This targeted drug delivery can improve the effectiveness of the treatment and reduce side effects.
Antimicrobial Properties
PAMAM dendrimers, particularly those of higher generations, demonstrate antibacterial properties . They can damage the integrity of microbial membranes, which possess an overall anionic charge .
Catalysts and Organic Molecules
PAMAM dendrimers can be applied to catalysts and organic molecules, where they function as solubility enhancers and modifiers .
Mechanism of Action
Target of Action
The primary targets of STARBURST® (PAMAM) DENDRIMER, GENERATION 2.5 are the components of the cell membrane . The dendrimer interacts with these components, leading to changes in the properties and function of the cell membranes .
Mode of Action
STARBURST® (PAMAM) DENDRIMER, GENERATION 2.5, also known as PAMAM-OH, is a highly branched core-shell nanostructure with surface hydroxyl groups . These hydroxyl groups enable stronger interactions with cell membrane components through the formation of hydrogen bonds . This type of interaction can modify the properties and functions of cell membranes .
Pharmacokinetics
STARBURST® (PAMAM) DENDRIMER, GENERATION 2.5 can be used to formulate poorly water-soluble drugs to increase their water solubility, and therefore enhance the bioavailability of these drugs . This application helps improve the efficacy and delivery of these drugs in the pharmaceutical industry .
Result of Action
The interaction of STARBURST® (PAMAM) DENDRIMER, GENERATION 2.5 with cell membrane components can modify the properties and function of cell membranes . This can potentially influence various cellular processes and lead to changes at the molecular and cellular levels.
Action Environment
It’s worth noting that the dendrimer’s effectiveness in enhancing the solubility and bioavailability of drugs suggests that it may perform well in various environments .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of STARBURST(R) (PAMAM) DENDRIMER, GENERATION 2.5 involves a divergent approach. The synthesis starts with a core molecule, which is then sequentially reacted with monomers to form the dendrimer structure. The reaction conditions are carefully controlled to ensure the desired generation and purity of the dendrimer.", "Starting Materials": [ "Ethylene diamine", "Methyl acrylate", "Acetic anhydride", "Triethylamine", "Methanol", "Chloroform", "Sodium bicarbonate", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Ethylene diamine is reacted with methyl acrylate in the presence of triethylamine to form a monomer.", "Step 2: The monomer is then reacted with acetic anhydride to form a protected monomer.", "Step 3: The protected monomer is then reacted with ethylene diamine to form the first generation dendrimer.", "Step 4: The first generation dendrimer is then deprotected using methanol and chloroform to remove the acetyl groups.", "Step 5: The deprotected dendrimer is then reacted with methyl acrylate and triethylamine to form the second generation dendrimer.", "Step 6: The second generation dendrimer is then deprotected using sodium bicarbonate and hydrochloric acid to remove the benzyl groups.", "Step 7: The deprotected dendrimer is then reacted with methyl acrylate and triethylamine to form the third generation dendrimer.", "Step 8: The third generation dendrimer is then purified using column chromatography and characterized using various analytical techniques." ] } | |
CAS RN |
153891-46-4 |
Product Name |
STARBURST(R) (PAMAM) DENDRIMER, GENERATION 2.5 |
Molecular Formula |
[NH2(CH2)2NH2]:(G=4);dendriPAMAM(NHCH2CH2OH)64 |
Molecular Weight |
0 |
Origin of Product |
United States |
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